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For Researchers, Scientists, and Drug Development Professionals

The extraction of Tetrahydrocannabinolic acid (THCA), the non-psychoactive precursor to THC,

from cannabis biomass is a critical first step in the production of a wide range of therapeutic

and research compounds. The choice of solvent is a pivotal decision that significantly impacts

extraction efficiency, final product purity, and overall process safety and cost. This guide

provides an objective comparison of the most common solvents used for THCA extraction—

ethanol, hydrocarbons (butane and propane), and supercritical carbon dioxide (CO2)—

supported by available experimental data.

Overview of Extraction Solvents
The selection of an appropriate solvent is a multi-faceted decision, balancing efficiency with

practical and safety considerations. Ethanol, a polar solvent, is effective at dissolving

cannabinoids but can also co-extract undesirable compounds like chlorophyll and waxes.[1]

Hydrocarbons, such as butane and propane, are non-polar solvents that are highly efficient at

extracting cannabinoids and terpenes while leaving behind more polar compounds.[2][3]

Supercritical CO2 is a tunable solvent that can selectively extract different compounds by

modifying temperature and pressure, but it is generally less effective at dissolving the acidic

form of cannabinoids like THCA compared to its neutral counterpart, THC.[4]
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The following tables summarize key quantitative data on the efficiency and yield of different

solvents for THCA extraction based on available studies.
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Solvent

Extraction

Efficiency

(%)

Extraction

Yield (%)

THCA

Concentratio

n in Extract

(%)

Key

Parameters
Source

Ethanol

(Cold)

83.6%

(-20°C),

97.7%

(-40°C)

18.2 (-20°C),

19.7 (-40°C)

15.0 (-20°C),

17.5 (-40°C)

1:15 biomass

to solvent

ratio, 10 min

extraction

[5]

Ethanol

(Room Temp)
102.1% 18.5 18.3

1:15 biomass

to solvent

ratio, 10 min

extraction

[5]

Ethanol

(Room Temp)

83.1% (for

total

CBDA+CBD)

16.4
52.7 (total

CBDA+CBD)

Continuous

mode, 19.3

L/kg

[6]

Hexane

(Room Temp)

>95% (for

THCA+THC)
18-27

57-59

(THCA+THC)

14-15 L/kg

solvent-to-

biomass ratio

[6]

Pentane 89% Not Specified 92

8 L/kg

solvent-to-

solid ratio at

30°C

[6]

Pentane with

MCT Oil
96% Not Specified 3.5

8 L/kg

solvent-to-

solid ratio at

30°C

[6]

Supercritical

CO2
Up to 92%

Highly

dependent on

pressure and

starting

material

Not Specified

17, 24, and

34 MPa at

328 K

[7]

Butane

(BHO)

Not Specified Up to 25%

increase with

Up to 90%

THC in final

Closed-loop

system

[3][8]
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biomass

reduction

product

Propane

(PHO)
Not Specified Not Specified

70-90% THC

in final

product

Closed-loop

system, lower

temperatures

than BHO

[9]

Note: Extraction efficiency and yield can be influenced by numerous factors including the

specific cannabis strain, biomass particle size, and precise experimental conditions.[10][11]

The data presented here is for comparative purposes and may not be directly reproducible

without identical starting material and equipment.

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. The

following are generalized protocols for the key extraction methods cited.

Cold Ethanol Extraction
This method aims to maximize cannabinoid extraction while minimizing the co-extraction of

undesirable compounds like chlorophyll and waxes by using low temperatures.[12]

Materials and Equipment:

Cannabis biomass (cryo-ground)

Food-grade ethanol, pre-chilled to -40°C

Jacketed extraction vessel

Agitator

Vacuum filtration apparatus (e.g., Buchner funnel with Whatman filter paper)

Rotary evaporator

Procedure:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://lunatechequipment.com/blogs/blog/propane-extraction-faq-inside-the-pho-extraction-process
https://arch.ies.gov.pl/images/PDF/2001/vol_47/47_veress1.pdf
https://www.rootsciences.com/blog/cannabis-extraction-efficiency-improve-yield-and-purity/
https://evolvedextraction.com/blog/ethanol-extraction-equipment-and-cryogenic-techniques
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the cryo-ground cannabis biomass into the jacketed extraction vessel.

Introduce the pre-chilled ethanol at a biomass-to-solvent ratio of 1:15.

Agitate the mixture for a duration of 10 minutes, maintaining the temperature at -40°C.

After the extraction period, separate the ethanol-biomass mixture via vacuum filtration to

remove the solid plant material.

The resulting ethanol solution (miscella) is then processed in a rotary evaporator to remove

the ethanol, leaving the crude cannabis oil. The rotary evaporator should operate at

approximately 35 rpm and 50°C.[5]

Hydrocarbon Extraction (Butane/Propane)
Hydrocarbon extraction is known for its efficiency and ability to produce high-purity extracts.[13]

This process must be conducted in a certified C1D1 environment due to the flammability of the

solvents.[14]

Materials and Equipment:

Cannabis biomass (dried and cured, or fresh frozen)

High-purity n-butane or propane

Closed-loop extraction system

Vacuum oven

Procedure:

Pack the cannabis biomass into the material column of the closed-loop extraction system.

Chill the solvent and the material column to low temperatures (e.g., -40°C for butane).[15]

Introduce the chilled hydrocarbon solvent into the material column, where it will pass over

the biomass, dissolving the cannabinoids and terpenes.

The resulting solution is collected in a separate vessel within the closed-loop system.
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The solvent is then gently evaporated from the extract. The evaporated solvent is recovered,

condensed, and stored for reuse.

The crude extract is then placed in a vacuum oven to purge any residual solvent. This is a

critical step to ensure the final product is safe for consumption.[14]

Supercritical CO2 Extraction
This method utilizes carbon dioxide in its supercritical state, where it exhibits properties of both

a liquid and a gas, to act as a solvent.[16]

Materials and Equipment:

Ground cannabis biomass

Supercritical CO2 extraction system (including extraction vessel, separators, and pumps)

High-purity CO2

Procedure:

The ground cannabis biomass is loaded into the extraction vessel.

The system is pressurized and heated to bring the CO2 to its supercritical state (e.g., 34

MPa and 328 K).[7]

The supercritical CO2 is then passed through the biomass, where it dissolves the THCA and

other cannabinoids.

The resulting solution is then passed into a series of separators at lower pressures and

temperatures. This change in conditions causes the CO2 to lose its solvent properties,

precipitating the extracted compounds.

The CO2 can then be recycled back into the system for further extractions.
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The following diagrams illustrate the generalized workflows for the described extraction

methods.
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Final Product
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Ethanol Extraction
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Hydrocarbon Extraction
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Click to download full resolution via product page

Caption: Generalized workflow for THCA extraction from cannabis biomass.

Solvent Polarity Selectivity Safety Concerns Ethanol Polar Lower (co-extracts chlorophyll) Flammable Hydrocarbons (Butane, Propane) Non-Polar High (preserves terpenes) Highly Flammable/Explosive Supercritical CO2 Tunable (generally non-polar) High (tunable with pressure/temp) High Pressure System

Click to download full resolution via product page

Caption: Key property comparison of common THCA extraction solvents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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